Cas no 71980-13-7 (3(2H)-Isoxazolone, 5-methyl-2-(2-propenyl)-)

• Product Name: 3(2H)-Isoxazolone, 5-methyl-2-(2-propenyl)-
• CAS No: 71980-13-7
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1751563
• Update Time: 2024-11-18

3(2H)-Isoxazolone, 5-methyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 5-methyl-2-(2-propenyl)-
• 3(2H)-Isoxazolone, 5-methyl-2-(2-propen-1-yl)-

• Inchi： 1S/C7H9NO2/c1-3-4-8-7(9)5-6(2)10-8/h3,5H,1,4H2,2H3
• InChI Key： ZWXFMOWTGRRECQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)N1CC=C

Computed Properties

• Exact Mass: 139.06337

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 178.2±33.0 °C(Predicted)
• PSA: 29.54
• pka: -2.23±0.40(Predicted)